Cas no 1805290-25-8 (Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate
• CAS No: 1805290-25-8
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882825
• Update Time: 2025-08-02

Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-6(15)3-4-2-5(13)9(12)14-7(4)8(10)11/h2,8H,3H2,1H3
• InChI Key： IHDYOJOSWNILDU-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate

Recent Advances in the Study of Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate (CAS: 1805290-25-8)

Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate (CAS: 1805290-25-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl, fluoro, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The primary objective of recent research has been to elucidate the synthetic pathways and reactivity of Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate, as well as to investigate its potential as a building block for more complex pharmacophores. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution to functionalize the pyridine ring, enabling the creation of diverse derivatives with enhanced biological activity. These efforts have been complemented by computational studies to predict the compound's binding affinity and pharmacokinetic properties.

One of the most notable findings from recent studies is the compound's role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate into inhibitor scaffolds has demonstrated promising results in preclinical models. For instance, derivatives of this compound have shown potent inhibition of specific tyrosine kinases involved in tumor proliferation and metastasis. Additionally, its fluorinated structure contributes to improved metabolic stability and bioavailability, addressing common challenges in drug development.

Another area of exploration has been the compound's potential in antimicrobial applications. The presence of the iodo and fluoro substituents enhances its ability to interact with bacterial enzymes, making it a candidate for the design of new antibiotics. Recent in vitro studies have reported activity against resistant strains of bacteria, highlighting its potential in addressing the growing issue of antibiotic resistance. These findings are particularly relevant given the urgent need for novel antimicrobial agents.

In conclusion, Methyl 2-(difluoromethyl)-6-fluoro-5-iodopyridine-3-acetate (CAS: 1805290-25-8) represents a valuable tool in medicinal chemistry, with demonstrated utility in the development of kinase inhibitors and antimicrobial agents. Ongoing research continues to explore its full potential, with a focus on optimizing synthetic routes and expanding its applications to other therapeutic areas. The compound's unique structural attributes and versatility make it a promising candidate for future drug discovery efforts.